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Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122 Get Quote

One of the most prominent entities associated with this nomenclature is the protein

Uncoordinated 119 (UNC119). It is a crucial adaptor protein involved in the trafficking of

lymphocyte-specific protein tyrosine kinase (Lck), a key signaling molecule in T-cell activation.

Mechanism of Action:
UNC119 facilitates the transport of Lck to the plasma membrane via Rab11 endosomes, a

critical step for the formation of the immunological synapse and subsequent T-cell activation.[1]

It has been identified as a novel activator of Src-type kinases, Lck and Fyn, and is essential for

interleukin-2 (IL-2) production and T-cell proliferation.[2][3] Overexpression of UNC119 leads to

increased Lck/Fyn activity, while its deficiency dramatically reduces their activity.[2]
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Caption: UNC119-mediated Lck trafficking and T-cell activation.

Experimental Protocol for UNC119 Validation:
Objective: To validate the role of UNC119 in Lck trafficking and T-cell activation.

Cell Line: Jurkat T-cells.
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Methods:

Immunoprecipitation and Western Blotting:

Lyse Jurkat cells and perform immunoprecipitation using an anti-CD3 antibody.

Probe the immunoprecipitate with an anti-UNC119 antibody to confirm their association.[2]

Gene Silencing (siRNA):

Transfect Jurkat cells with siRNA targeting UNC119.

Measure Lck and Fyn kinase activity in cell lysates.

Stimulate cells with anti-CD3 antibodies and measure IL-2 production by ELISA.[2]

Immunofluorescence Microscopy:

Transfect cells with constructs expressing fluorescently tagged Lck and UNC119.

Observe the colocalization of Lck and UNC119 with endosomal markers (e.g., Rab11)

using confocal microscopy.

ATRN-119: An ATR Kinase Inhibitor
Another distinct entity is ATRN-119, an orally bioavailable inhibitor of the ataxia telangiectasia

and Rad3-related (ATR) kinase.[4] ATR is a critical component of the DNA damage response

(DDR) pathway.

Mechanism of Action:
ATRN-119 selectively binds to and inhibits the activity of ATR kinase. This prevents the

phosphorylation of its downstream target, checkpoint kinase 1 (CHK1), leading to the disruption

of DNA damage repair and induction of apoptosis in tumor cells.[4]

ATR Signaling Pathway and Inhibition by ATRN-119:
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Caption: Inhibition of the ATR signaling pathway by ATRN-119.

Other "CK" Compounds and Products
The "CK" prefix is also used for other molecules and products, highlighting the need for

specificity when discussing "CK-119".

CK-666 and CK-869: These are small molecule inhibitors of the Arp2/3 complex, which is

involved in actin nucleation.[5] They function by stabilizing the inactive state of the complex.
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Reldesemtiv (CK-2127107): A skeletal troponin activator developed to increase muscle

reactivity in conditions like spinal muscular atrophy.[6]

BioChek CK119 IBV: This is a catalogue number for an ELISA kit used to detect antibodies

against Infectious Bronchitis Virus in chickens, and is not a research compound for activity

validation in the context of drug development.[7]

Creatine Kinase (CK) Assay Kits: The abbreviation "CK" is widely used for Creatine Kinase,

an enzyme whose activity is measured in various clinical and research settings.[8][9][10]

Comparison of "CK-119" Entities
Feature UNC119 ATRN-119 CK-666

Reldesemtiv
(CK-2127107)

Molecule Type Protein
Small Molecule

Inhibitor

Small Molecule

Inhibitor

Small Molecule

Activator

Primary Target
Lck/Fyn

(indirectly)
ATR Kinase Arp2/3 Complex Skeletal Troponin

Biological

Process
T-Cell Activation

DNA Damage

Response
Actin Nucleation

Muscle

Contraction

Therapeutic Area Immunology Oncology (Research Tool)
Neuromuscular

Disorders

Conclusion
The designation "CK-119" is ambiguous and refers to several distinct biological molecules and

products. For researchers and drug development professionals, it is imperative to specify the

exact entity of interest to perform a meaningful independent validation and comparison. The

information and experimental frameworks provided here for UNC119 and ATRN-119 can serve

as a starting point for such investigations, assuming one of these is the "CK-119" of interest.

Without further clarification, a direct, singular validation of "CK-119 activity" is not feasible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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